3-(4-Fluoro-3-methoxyphenyl)azetidine;2,2,2-trifluoroacetic acid

• IUPAC Name: 3-(4-fluoro-3-methoxyphenyl)azetidine;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C10H12FNO.C2HF3O2/c1-13-10-4-7(2-3-9(10)11)8-5-12-6-8;3-2(4,5)1(6)7/h2-4,8,12H,5-6H2,1H3;(H,6,7)
• InChI Key: MJPGCCGOQZOHTC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2CNC2)F.C(=O)(C(F)(F)F)O
• Molecular Formula: C12H13F4NO3
• Molecular Weight: 295.23 g/mol

Description

“3-(4-Fluoro-3-methoxyphenyl)azetidine;2,2,2-trifluoroacetic acid” is a chemical compound with the CAS Number: 2247105-46-8. It has a molecular weight of 295.23. The compound is stored at 4°C and is shipped at normal temperature. It is available in powder form.

Molecular Structure Analysis

The InChI Code for this compound is 1S/C10H12FNO.C2HF3O2/c1-13-10-4-7(2-3-9(10)11)8-5-12-6-8;3-2(4,5)1(6)7/h2-4,8,12H,5-6H2,1H3; (H,6,7). This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is a powder and is stored at 4°C. Unfortunately, other physical and chemical properties like melting point, boiling point, etc., are not available in the current data.

Scientific Research Applications

Synthesis of Medicinally Important Derivatives

A key application involves the synthesis of N-aryl β-amino alcohol derivatives through a transition-metal-free, three-component coupling of aziridines, arynes, and water, promoted by trifluoroacetic acid (TFA). This methodology also extends to azetidines, yielding N-aryl γ-amino alcohol derivatives, which are crucial in medicinal chemistry for their bioactive properties (Roy, Baviskar, & Biju, 2015).

Fluorinated Beta-amino Acid Synthesis

The research on the synthesis of 3-fluoroazetidine-3-carboxylic acid, a new cyclic fluorinated beta-amino acid, underscores the compound's potential as a building block in medicinal chemistry. This synthesis pathway, including the strategic use of bromofluorination and reduction processes, highlights the importance of fluorinated compounds in drug development (Van Hende, Verniest, Deroose, Thuring, Macdonald, & de Kimpe, 2009).

Advanced Functional Group Introduction

Another application is the introduction of hydroxy groups and N-iodophenylation of N-arylamides using phenyliodine(III) bis(trifluoroacetate) in trifluoroacetic acid, demonstrating the versatility of TFA in modifying aromatic compounds to produce phenols and acetyldiarylamines. This process underscores the utility of TFA in complex organic syntheses, enabling precise functional group modifications (Itoh, Sakamoto, Miyazawa, & Kikugawa, 2002).

Imaging and Diagnostic Applications

The synthesis of 2-fluoro-3-[2(S)-2-azetidinylmethoxy]pyridine, a potent ligand for nicotinic acetylcholine receptors, exemplifies the application of fluorinated azetidines in the development of new positron emission tomography (PET) ligands. This research highlights the role of fluorinated compounds in enhancing imaging techniques for studying receptor distribution and function in vivo (Doll et al., 1999).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H315, H319, H335. These indicate that it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501. These statements provide guidance on how to handle and store the compound safely.